Cas no 1256478-41-7 (6-chloro-2-(chloromethyl)-[1,3]thiazolo[5,4-b]pyridine)

• Product Name: 6-chloro-2-(chloromethyl)-[1,3]thiazolo[5,4-b]pyridine
• CAS No: 1256478-41-7
• MF: C₇H₄Cl₂N₂S
• MW: 219.091057777405
• MDL: MFCD18711533
• CID: 1030138
• PubChem ID: 50901392
• Update Time: 2025-04-20

6-chloro-2-(chloromethyl)-[1,3]thiazolo[5,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(chloromethyl)thiazolo[5,4-b]pyridine
• 6-chloro-2-(chloromethyl)-[1,3]thiazolo[5,4-b]pyridine
• 6-chloro-2-chloromethyl-thiazolo[5,4-b]pyridine
• A-2411
• AK134363
• KB-248204
• 6-Chloro-2-(chloromethyl)[1,3]thiazolo[5,4-b]pyridine
• 1256478-41-7
• SCHEMBL16696638
• AS-35907
• DTXSID00678960
• MFCD18711533
• A910512
• Thiazolo[5,4-b]pyridine, 6-chloro-2-(chloromethyl)-
• AKOS016845578
• DB-242728

• MDL： MFCD18711533
• Inchi： 1S/C7H4Cl2N2S/c8-2-6-11-5-1-4(9)3-10-7(5)12-6/h1,3H,2H2
• InChI Key： YPBUNWSZSDVNHI-UHFFFAOYSA-N
• SMILES： ClCC1=NC2=CC(=CN=C2S1)Cl

Computed Properties

• Exact Mass: 217.9472247g/mol
• Monoisotopic Mass: 217.9472247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid

6-chloro-2-(chloromethyl)-[1,3]thiazolo[5,4-b]pyridine Security Information

• Signal Word：Danger
• Hazard Statement： H302;H314
• Warning Statement： P280;P305+P351+P338;P310
• Storage Condition：2-8 °C